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Compound of Interest

Compound Name: H-Asp-OtBu

Cat. No.: B555061 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
L-aspartic acid, a non-essential amino acid, serves as a fundamental building block in a

multitude of physiological processes. Its intrinsic biological activity and versatile chemical

nature make it and its derivatives a compelling scaffold for foundational research and drug

discovery. This technical guide provides an in-depth overview of the core research involving L-

aspartic acid derivatives, focusing on their synthesis, biological activities, and therapeutic

potential. It is designed to be a comprehensive resource for researchers, scientists, and

professionals in the field of drug development, offering detailed experimental methodologies,

quantitative bioactivity data, and visualizations of key biological pathways and experimental

workflows.

Physicochemical and Bioactivity Data of L-Aspartic
Acid and Its Derivatives
The following tables summarize key physicochemical properties and quantitative bioactivity

data for L-aspartic acid and a selection of its derivatives. This information is crucial for

understanding their structure-activity relationships and potential for further development.

Table 1: Physicochemical Properties of L-Aspartic Acid and Selected Derivatives
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Compoun
d

Molecular
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

Water
Solubility

pKa
Values

LogP

L-Aspartic

Acid
C₄H₇NO₄ 133.10

>300 (dec.)

[1][2]

5 g/L (25

°C)[2]

1.99, 3.9,

9.6[1][2]
-0.67[2]

N-Methyl-

D-aspartic

acid

(NMDA)

C₅H₉NO₄ 147.13[3]
189–190

(dec.)[3]

50

mg/mL[3]
- -

L-Alanyl-L-

aspartic

acid

C₇H₁₂N₂O₅ 205.18
182.4–

184.9[4]
- - -

L-

Asparaginy

l-L-aspartic

acid

C₈H₁₃N₃O₆ 247.21
195.3–

198.6[4]
- - -

Table 2: Quantitative Bioactivity Data of L-Aspartic Acid Derivatives
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Derivative Target Assay Bioactivity Reference

L-Glutamate NMDA Receptor

Hippocampal

Neuron

Activation

EC₅₀: 2.3 µM[5] [5]

3-(2-

Carboxypiperazi

n-4-yl)propyl-1-

phosphonic acid

(CPP)

NMDA Receptor
NMDA-evoked

[³H]ACh release
IC₅₀: 8 µM[6] [6]

D-Aspartate AMPA Receptor

Kainate-induced

AMPAR current

inhibition

K_b_: 0.93

mM[7]
[7]

(2R)-IKM-159
AMPA Receptor

(GluA2 LBD)

Radioligand

Binding

K_i_: 0.21 ± 0.02

mM[8]
[8]

L-

hydrazinosuccina

te

Aspartate

Aminotransferas

e

Enzyme

Inhibition
K_i_: 0.2 nM[9] [9]

D-

hydrazinosuccina

te

Aspartate

Aminotransferas

e

Enzyme

Inhibition
K_i_: ~3 nM[9] [9]

Compound 41

(anti-liver

fibrosis)

COL1A1

Promoter

Luciferase

Reporter Assay
IC₅₀: 30 µM[4] [4]

Compound 8a

(anti-liver

fibrosis)

LX-2 Cells SRB Assay CC₅₀: 13 mM[4] [4]

L-asparaginase

(from

Salinicoccus sp.)

Jurkat cells MTT Assay
IC₅₀: 0.096

IU/ml[10]
[10]

L-asparaginase

(from

Salinicoccus sp.)

HeLa cells MTT Assay
IC₅₅: 0.171

IU/ml[10]
[10]
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Key Signaling Pathways Involving L-Aspartic Acid
and Its Derivatives
L-aspartic acid and its derivatives exert their biological effects by modulating various signaling

pathways. The following diagrams, generated using the DOT language, illustrate some of the

most relevant pathways.

Glutamate / L-Aspartate Derivative

NMDA Receptor

Ca²⁺ Influx

CaMKII nNOS

↑ AMPA Receptor Trafficking to Synapse CREB

Gene Expression
(Synaptic Plasticity, Learning, Memory)

Nitric Oxide (NO)

Click to download full resolution via product page

NMDA Receptor Downstream Signaling Pathway
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Glutamate / L-Aspartate Derivative

AMPA Receptor

Na⁺ Influx

Membrane Depolarization

Relief of Mg²⁺ Block on NMDA Receptor ↑ BDNF Release

TrkB Receptor Activation

PI3K/Akt Pathway

mTOR Pathway
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Cytoplasm

Inflammatory Stimuli (e.g., LPS)

Toll-like Receptor (TLR)

IKK Complex
(IKKα, IKKβ, NEMO)

IκB

Phosphorylation

NF-κB (p50/p65) P-IκB

Ubiquitination & Degradation

Active NF-κB

Release

Nucleus

Translocation

Pro-inflammatory Gene Expression
(e.g., COL1A1)

L-Aspartic Acid Derivative
(e.g., Compound 41)

Inhibition
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L-Aspartic Acid Derivative Library

Primary High-Throughput Screening
(e.g., Enzyme Inhibition Assay)

Hit Identification

Dose-Response & IC₅₀ Determination

Active Compounds

Secondary Assays
(e.g., Cell-based Viability, Selectivity)

Lead Candidate Selection

Lead Optimization (SAR)

Promising Leads

In Vivo Efficacy & Toxicity Studies
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L-Aspartic Acid Scaffold

Chemical Modification
(Esterification, Amidation, N-alkylation)

Combinatorial Library Synthesis

Purification & Characterization

Biological Screening

Structure-Activity Relationship (SAR) Analysis

Iterative Design of Next-Generation Derivatives

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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